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Compound of Interest

Compound Name:
(Hydroxymethyl)triphenylphospho

nium chloride

CAS No.: 5293-83-4

Cat. No.: B1587490

Get Quote

Introduction: A Versatile Reagent for Carbonyl
Olefination
(Hydroxymethyl)triphenylphosphonium chloride, [(Ph)₃PCH₂OH]Cl, is a pivotal

phosphonium salt in the arsenal of synthetic organic chemistry.[1] While phosphonium salts are

broadly recognized as precursors to ylides for the Nobel Prize-winning Wittig reaction, this

specific reagent offers a unique and highly efficient route for the synthesis of terminal alkenes

from aldehydes and ketones.[2][3] Its primary function is to act as a synthetic equivalent of the

formaldehyde ylide (Ph₃P=CH₂), enabling the direct conversion of a carbonyl group (C=O) into

a methylene group (C=CH₂).

This application note provides an in-depth guide for researchers, scientists, and drug

development professionals on the mechanistic underpinnings, diverse applications, and

detailed experimental protocols for utilizing (Hydroxymethyl)triphenylphosphonium chloride
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in robust C-C bond formation. We will explore not only its direct use in methylenation but also

its capacity for the in situ generation of formaldehyde, expanding its synthetic utility.[4][5]

The Mechanistic Pathway: From Phosphonium Salt
to Alkene
The conversion of a carbonyl compound to an alkene using

(Hydroxymethyl)triphenylphosphonium chloride proceeds via the classic Wittig reaction

mechanism. The overall process can be dissected into two critical stages: ylide formation and

the subsequent reaction with the carbonyl substrate.

Stage 1: Ylide Generation The journey begins with the deprotonation of the phosphonium salt

at the α-carbon using a strong, non-nucleophilic base.[6][7] This acid-base reaction generates

the highly reactive phosphonium ylide, a species characterized by adjacent positive and

negative charges. Common bases for this transformation include n-butyllithium (n-BuLi),

sodium hydride (NaH), or sodium hexamethyldisilazide (NaHMDS).[6]

Stage 2: Carbonyl Olefination The nucleophilic carbon of the ylide attacks the electrophilic

carbonyl carbon of an aldehyde or ketone.[7] Current mechanistic understanding, particularly

for lithium-free reactions, supports a concerted [2+2] cycloaddition to directly form a four-

membered ring intermediate known as an oxaphosphetane.[3][8] This intermediate is unstable

and rapidly collapses in a retro-[2+2] cycloaddition. The driving force for this collapse is the

formation of the exceptionally stable phosphorus-oxygen double bond in the

triphenylphosphine oxide (Ph₃P=O) byproduct, which ultimately yields the desired alkene.[2]
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Ylide Formation

Olefination Reaction

[(Ph)₃P⁺-CH₂OH]Cl⁻
(Phosphonium Salt)

Ph₃P=CH₂

(Phosphonium Ylide)

Oxaphosphetane
Intermediate

Strong Base
(e.g., n-BuLi)

Deprotonation

R₂C=O
(Aldehyde/Ketone)

[2+2] Cycloaddition R₂C=CH₂

(Alkene)

Retro-[2+2]

Ph₃P=O
(Byproduct)

Collapse
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Reaction Setup

Ylide Generation & Reaction

Workup & Purification

1. Add Phosphonium Salt
to Schlenk Flask

2. Purge with N₂/Ar

3. Add Anhydrous THF

4. Cool to 0 °C

5. Add n-BuLi Dropwise

6. Stir 1h @ 0 °C

7. Add Aldehyde Solution

8. Warm to RT, Stir 2-4h

9. Quench with NH₄Cl

10. Extract with EtOAc

11. Dry & Concentrate

12. Purify via Chromatography

Final Product:
Alkene

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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